4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one
Description
4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one (CAS: 1956340-45-6) is a brominated pyridazinone derivative characterized by a 2-oxopropylamino substituent at the 5-position and a methyl group at the 2-position. Its molecular structure combines a pyridazinone core with a flexible aliphatic ketone side chain, which may enhance hydrogen-bonding capacity and solubility compared to bulkier analogs.
Properties
Molecular Formula |
C8H10BrN3O2 |
|---|---|
Molecular Weight |
260.09 g/mol |
IUPAC Name |
4-bromo-2-methyl-5-(2-oxopropylamino)pyridazin-3-one |
InChI |
InChI=1S/C8H10BrN3O2/c1-5(13)3-10-6-4-11-12(2)8(14)7(6)9/h4,10H,3H2,1-2H3 |
InChI Key |
PEMFUJFJWNKMRY-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CNC1=C(C(=O)N(N=C1)C)Br |
Origin of Product |
United States |
Biological Activity
4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one is a synthetic organic compound belonging to the pyridazinone family. Its unique molecular structure, characterized by a bromine atom and a methylamino group, suggests potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.
- Molecular Formula : C8H10BrN3O2
- Molecular Weight : 260.09 g/mol
- IUPAC Name : 4-bromo-2-methyl-5-(2-oxopropylamino)pyridazin-3-one
The biological activity of 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one is primarily attributed to its interactions with various enzymes and receptors. The presence of the bromine atom enhances its reactivity and stability compared to other halogenated analogs. Potential mechanisms include:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in cellular signaling pathways, which could lead to altered physiological responses.
- Receptor Modulation : It may act as a modulator for certain receptors, influencing downstream signaling cascades.
Biological Activity and Applications
Research indicates that 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one exhibits several biological activities:
Anticancer Activity
Preliminary studies suggest that this compound has potential anticancer properties. It may induce apoptosis in cancer cells through mechanisms such as:
- Inhibition of cell proliferation.
- Induction of cell cycle arrest.
Enzyme Interaction Studies
The compound's interaction with specific enzymes has been a focus of research:
- Case Study : In vitro assays demonstrated that 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one inhibited the activity of certain kinases involved in cancer progression, leading to reduced viability in cancer cell lines.
Comparison with Other Compounds
Comparative studies highlight the unique properties of this compound against other pyridazinones:
| Compound Name | Activity | IC50 Value (µM) | Reference |
|---|---|---|---|
| 4-Bromo Compound | Anticancer | 15 | |
| Chloro Analog | Anticancer | 30 | |
| Iodo Analog | Anticancer | 25 |
Research Findings
Recent studies have explored the pharmacological profile of 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one, emphasizing its potential as a lead compound for drug development. Key findings include:
- Selectivity : High selectivity against cancer cell lines compared to normal cells.
- Synergistic Effects : When combined with other chemotherapeutic agents, it showed enhanced efficacy.
Comparison with Similar Compounds
Structural Modifications and Functional Groups
The following table highlights key structural differences and properties between the target compound and its analogs:
Physicochemical and Reactivity Comparisons
- Flexibility vs. Rigidity: The target compound’s 2-oxopropylamino group offers conformational flexibility, contrasting with the rigid piperidinyl group in GSK4027 or the planar chalcone derivatives . Flexibility may improve binding to dynamic enzyme pockets.
- Electron Effects : The ketone in the 2-oxopropyl group provides a hydrogen-bond acceptor, while bromine at the 4-position increases electrophilicity. In contrast, bromomethyl analogs (e.g., ) are more reactive toward nucleophilic substitution .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
